Pigment violet 34
Description
Properties
CAS No. |
12612-32-7 |
|---|---|
Molecular Formula |
C10H18O |
Synonyms |
Pigment violet 34 |
Origin of Product |
United States |
Advanced Synthesis Methodologies and Precursor Chemistry of Dioxazine Violet Pigments
Mechanistic Investigations of Dioxazine Ring Formation
The formation of the dioxazine ring is a critical step in the synthesis of these pigments. For carbazole-based dioxazine pigments like Pigment Violet 23, the key intermediate is typically a dianil compound formed by the condensation of an amino carbazole (B46965) derivative with chloranil (B122849) (tetrachloro-p-benzoquinone). nih.gov The subsequent cyclization of this dianil intermediate leads to the formation of the fused dioxazine ring system. nih.gov This cyclization can be achieved through various methods, often involving oxidative conditions or the use of specific cyclizing agents.
Optimization of Precursor Stoichiometry and Reaction Kinetics
Optimizing the stoichiometry of precursors and controlling reaction kinetics are crucial for maximizing yield and purity in pigment synthesis. While specific data for Pigment Violet 34 are not available, the synthesis of related dioxazine pigments involves precise ratios of the amine and quinone precursors in the condensation step. nih.gov Reaction temperatures and durations are carefully controlled to favor the desired product formation and minimize side reactions. For instance, condensation reactions for carbazole dioxazine pigments may be carried out at temperatures ranging from 45 to 70°C, followed by cyclization at higher temperatures, typically between 140 and 180°C, or even up to 200°C under pressure. nih.gov The reaction time for complete cyclization can range from 1 to 10 hours.
Role of Organic Solvents and Catalytic Systems in Cyclization
Organic solvents play a vital role in facilitating the condensation and cyclization reactions by dissolving reactants and intermediates and influencing reaction rates and product solubility. Common organic solvents mentioned in the synthesis of carbazole dioxazine pigments include ortho-dichlorobenzene and monochlorobenzene. nih.gov
Catalytic systems are often employed to enhance the rate and efficiency of the cyclization reaction. For carbazole dioxazine synthesis, catalysts such as Raney nickel and metal salts, including chlorides and acetates of transition metals like manganese and cobalt, have been reported. nih.gov These catalysts can improve the reaction rate and the quality of the resulting pigment. Oxidizing agents, such as air or oxygen, can also be used as ring-closure agents in the cyclization step.
Novel Synthetic Routes for Enhanced Yield and Purity
Research continues into developing novel synthetic routes to improve the yield, purity, and properties of dioxazine pigments. While specific novel routes for this compound are not detailed in the search results, general approaches for dioxazine pigments include exploring alternative precursors, catalysts, and reaction conditions. Some studies have investigated processes that avoid the formation of undesirable by-products or utilize more environmentally friendly conditions. Novel approaches may also focus on synthesizing substituted dioxazine structures to tune coloristic and performance properties.
Data Table: Typical Synthesis Parameters for Carbazole Dioxazine Pigments (Based on PV23)
| Step | Temperature Range (°C) | Pressure Range ( kg/cm ²) | Typical Solvents | Catalysts/Agents |
| Condensation | 45 - 70 | Atmospheric | Monochlorobenzene, O-dichlorobenzene | Sodium acetate (B1210297) (acid acceptor) |
| Hydrogenation | 120 - 140 | 10 - 16 | Monochlorobenzene, O-dichlorobenzene | Raney nickel, Sodium phosphate (B84403) dibasic |
| Cyclization | 140 - 180 (up to 200) | Atmospheric to 10 | O-dichlorobenzene, Nitrobenzene, Quinoline | Raney nickel, Metal salts (Co, Mn), Benzene sulfonyl chloride, Air/Oxygen |
Note: These parameters are based on the synthesis of Pigment Violet 23 and may vary for this compound.
Particle Engineering and Morphological Control during Pigment Crystallization
After chemical synthesis, the crude pigment undergoes finishing processes to develop the final pigmentary properties, including particle size, shape, crystal structure, and surface characteristics. These particle engineering techniques are crucial for achieving optimal color strength, transparency, gloss, dispersibility, and fastness properties in various application media.
Controlled Precipitation and Crystal Growth Techniques
Controlled precipitation and crystal growth are fundamental techniques in pigment finishing. The goal is to obtain pigment particles with a narrow particle size distribution and desired crystal morphology. High supersaturation during precipitation can lead to the formation of smaller particles with a narrow size distribution. Techniques like controlled mixing of solvent and non-solvent can influence the precipitation rate and thus the size and morphology of particles.
For dioxazine violet pigments, post-synthesis treatments often involve processes like acid pasting (e.g., with sulfuric acid) to break down crude pigment particles, followed by hydrolysis and subsequent conditioning in organic solvents or aqueous suspensions. Grinding techniques, both wet and dry milling, sometimes in the presence of inorganic salts or organic solvents, are also employed to reduce particle size and modify crystal structure. Careful control during these processes is necessary to maintain the desired crystallinity, as excessive milling can be disadvantageous. Treatment in aqueous suspensions containing alcohols and inorganic salts can yield fine-sized pigments without causing excessive particle growth.
Surface Modification Strategies for Enhanced Dispersion and Performance
Surface modification of pigment particles is employed to improve their interaction with the surrounding medium, enhancing dispersibility, stability, and application performance. The surface characteristics of organic pigments significantly influence their behavior in different binder systems.
Strategies for surface modification can involve coating the pigment particles with inorganic layers, such as aluminum oxide, or applying organic treatments. These modifications can alter the surface energy and charge of the particles, preventing reagglomeration and promoting uniform dispersion. For instance, inorganic film coatings applied via methods like atomic layer deposition can enhance dispersion stability. Organic surface treatments using compounds like polyols or alkynolamines are used to improve dispersion in paints, while siloxanes may be used for plastics applications. Another approach involves the chemical modification of the pigment surface, such as sulfonation of Pigment Violet 23 followed by coupling with a long-chain amine, which has been shown to improve rheological properties and transparency in solvent-based inks.
| Technique | Description | Purpose |
| Acid Pasting | Treatment with concentrated acid (e.g., H₂SO₄) to break down crude pigment. | Particle size reduction, modification of crystal structure. |
| Controlled Precipitation | Manipulating conditions (e.g., mixing rate, supersaturation) during formation. | Control over particle size distribution and morphology. |
| Milling (Wet/Dry) | Mechanical grinding with or without grinding aids (salts, solvents). | Particle size reduction, deagglomeration, crystal modification. |
| Solvent Treatment/Conditioning | Heating crude or milled pigment in organic solvents or aqueous suspensions. | Development of final crystal form, particle size, and surface properties. |
| Surface Coating (Inorganic) | Applying thin layers of inorganic oxides (e.g., Al₂O₃) to the particle surface. | Enhance dispersion stability, improve weatherability. |
| Surface Treatment (Organic) | Adsorbing or reacting organic molecules onto the pigment surface. | Improve compatibility with specific media, enhance dispersion/rheology. |
Exploration of Alternative Synthetic Pathways for Violet Pigments (e.g., manganese phosphate systems)
While this compound is an organic pigment, alternative synthetic pathways exist for producing violet pigments based on entirely different chemical compositions, such as inorganic manganese phosphate systems. These alternative pigments offer distinct properties and are synthesized through different methodologies.
Manganese violet, also known as Ammonium (B1175870) Manganese(III) Pyrophosphate, with the chemical formula NH₄MnP₂O₇, is a prominent example of an inorganic violet pigment wikipedia.orgamericanelements.comnih.gov. It is also referred to as C.I. Pigment Violet 16. wikipedia.orgamericanelements.com The synthesis of manganese violet typically involves the reaction of manganese sources, phosphoric acid, and ammonium dihydrogenphosphate. wikipedia.orgcolourlex.com
Research has explored synthesizing novel manganese phosphate violet pigments from manganese oxide and phosphoric acid by heating at various temperatures. researchgate.netjst.go.jpjst.go.jpresearchgate.net One method involves heating a mixture of manganese oxide, phosphoric acid, and ammonium dihydrogen phosphate. colourlex.com Specific conditions, such as the ratio of phosphorus to manganese (P/Mn) and heating temperature, influence the resulting color and properties. For instance, samples synthesized with P/Mn ratios of 2/3 and 1/1 heated at 500 °C showed high a* value and low b* value, corresponding to violet color. researchgate.netjst.go.jpresearchgate.net At a P/Mn ratio of 2/1, the sample heated at 400 °C yielded the most violet powder. researchgate.netjst.go.jpresearchgate.net
Another reported synthesis method involves combining manganese dioxide, phosphoric acid, and ammonium dihydrogenphosphate. wikipedia.org An idealized equation for the synthesis from Mn(III) oxide is provided: 1/2 Mn₂O₃ + (NH₄)H₂PO₄ + H₃PO₄ → (NH₄)Mn(P₂O₇) + 2.5 H₂O. wikipedia.org The pigment can be prepared by heating a mixture of manganese oxide, phosphoric acid, and ammonium dihydrogen phosphate at 120 °C for 4 hours and subsequently at 300 °C for a further 1 hour. colourlex.com
Solvothermal methods have also been employed, involving reacting manganese(II) salts with ammonium dihydrogen phosphate in ethylene (B1197577) glycol at elevated temperatures. researchgate.net Post-synthesis annealing in an oxygen-rich atmosphere can be used to convert Mn²⁺ to Mn³⁺ while preserving the diphosphate (B83284) framework, achieving the desired manganese(III) state necessary for the violet color.
These manganese phosphate systems represent a distinct class of violet pigments synthesized through inorganic routes, contrasting with the organic synthesis pathways used for dioxazine violet pigments like this compound.
Synthesis Parameters for Manganese Phosphate Violet Pigments
| Reactants | P/Mn Ratio | Heating Temperature (°C) | Resulting Color Characteristics (Lab) | Notes | Source(s) |
| Manganese oxide, Phosphoric acid | 2/3, 1/1 | 500 | High a, low b* (Violet) | Samples heated at 500°C were most violet. | researchgate.netjst.go.jpresearchgate.net |
| Manganese oxide, Phosphoric acid | 2/1 | 400 | Most violet powder | Sample heated at 400°C was most violet. | researchgate.netjst.go.jpresearchgate.net |
| Manganese oxide, Phosphoric acid, Ammonium dihydrogen phosphate | - | 120 (4 hrs), 300 (1 hr) | Violet | Followed by boiling in water. | colourlex.com |
| Manganese dioxide, Phosphoric acid, Ammonium dihydrogenphosphate | - | ~230 | Purple color develops | Reaction temperature around 230°C. | youtube.comyoutube.com |
Advanced Spectroscopic and Microscopic Characterization Techniques for Pigment Violet Systems
Vibrational Spectroscopy for Molecular Structure Elucidation
Vibrational spectroscopy, including Fourier-Transform Infrared (FT-IR) and Raman spectroscopy, is widely used to identify the functional groups and molecular structure of pigments. These techniques provide unique spectral fingerprints that aid in pigment identification and characterization.
Fourier-Transform Infrared (FT-IR) Spectroscopy in Pigment Analysis
FT-IR spectroscopy is a reliable technique for identifying both organic and many inorganic compounds based on their unique absorption spectra corresponding to molecular vibrations. It is particularly useful for the analysis of solid samples unimi.it. Attenuated Total Reflection (ATR)-FTIR is a common mode for pigment analysis, allowing for direct measurement of solid powders or paint layers without extensive sample preparation mdpi.commdpi.com. FT-IR can provide information on the organic and inorganic components of samples mdpi.com. For instance, in the analysis of Pigment Violet 16 (PV16), ATR-FTIR analysis revealed typical IR bands related to the stretching of the ammonium (B1175870) group (NH4+) at 3203 and 3066 cm⁻¹, as well as peaks attributed to the stretching of the PO3 group and the P-O bond mdpi.com. The presence of silicates, possibly kaolinite (B1170537), has also been detected in PV16 using ATR-FTIR, indicated by peaks corresponding to O-H, Al-OH, and Si-O bond vibrations mdpi.com.
Raman Spectroscopy Applications for Crystalline and Molecular Fingerprinting
Raman spectroscopy is a non-destructive technique that provides spectroscopic and structural information on both organic and inorganic molecular compounds. It is widely applied in the characterization of pigments, offering high specificity and spatial resolution nih.govrsc.org. Raman spectroscopy can provide straightforward identification of certain synthetic dyes and pigments researchgate.net. For PV16, μ-Raman analysis complements FT-IR results, showing characteristic bands for the PO3 group and the P-O bond mdpi.com. Raman spectroscopy is sensitive to the crystalline structure and molecular vibrations, making it valuable for crystalline and molecular fingerprinting dyestuffintermediates.comsypigment.com. Different excitation wavelengths can be used in Raman spectroscopy, which is important because certain wavelengths may be absorbed by specific pigments, leading to fluorescence that can obscure Raman signals rsc.org.
X-Ray Diffraction for Crystalline Structure and Phase Analysis
X-ray diffraction (XRD) is a fundamental technique for determining the crystalline structure and identifying different crystalline phases present in a pigment sample.
Powder X-Ray Diffraction (XRPD) in Pigment Characterization
Powder X-Ray Diffraction (XRPD) is extensively used for the qualitative analysis of pigment powders and for identifying crystalline phases. The diffraction pattern obtained is unique to a specific crystalline compound, serving as a fingerprint sdc.org.uk. XRPD can be used to identify different polymorphs of the same compound sdc.org.uk. For example, XRPD analysis of violet phosphate (B84403) pigments has been used to identify phases like cobalt phosphate (Co3(PO4)2) with a monoclinic structure and cobalt ammonium phosphate hydrate (B1144303) (NH4CoPO4·H2O) with an orthorhombic structure examinart.com. XRPD has also confirmed the presence of NH4MnP2O7 and kaolinite in Pigment Violet 16 samples mdpi.com. XRPD patterns of organic pigments can sometimes be of poor quality due to poor crystallinity or impurities, but techniques like recrystallization can improve crystallinity ru.nl.
Single Crystal X-Ray Diffraction for Unit Cell Determination
Single crystal X-ray diffraction is the most definitive method for determining the complete crystal structure, including the unit cell dimensions, space group, and atomic positions. This technique requires the growth of suitable single crystals of the pigment. While single crystal XRD provides highly detailed structural information, growing single crystals of organic pigments can be challenging due to their low solubility and tendency to form small, defective crystals ru.nl. However, when successful, it can reveal the precise molecular arrangement and intermolecular interactions within the crystal lattice, which influence pigment properties like color and stability sdc.org.ukresearchgate.net. For instance, single crystal X-ray diffraction analysis was used to determine the chemical structure and molecular orientation of a novel violet bipyridyl pigment from a deep-sea microorganism researchgate.net.
Electron Microscopy for Morphological and Elemental Characterization
Electron microscopy techniques, such as Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM), are invaluable for visualizing the morphology, particle size, and distribution of pigment particles. When coupled with Energy Dispersive X-ray Spectroscopy (EDX or EDXRF), these techniques can also provide elemental composition information.
SEM provides high-resolution images of the pigment particle surface and morphology mdpi.com. It is used to observe particle shape and size distribution, which are important factors influencing pigment performance, such as color strength and hiding power sdc.org.uk. TEM offers even higher resolution, allowing for the visualization of fine particle details and internal structures google.com. TEM images can be used to determine particle size and aspect ratio google.com. SEM coupled with EDX is used for elemental analysis, providing information on the elemental composition of the pigment and identifying the presence of impurities or other components like fillers mdpi.comresearchgate.net. This combined approach allows for the correlation of morphology with elemental composition at a microscopic level researchgate.net.
| Technique | Information Provided | Application in Pigment Analysis |
| FT-IR Spectroscopy | Molecular vibrations, functional groups | Identification of organic and inorganic components, molecular structure elucidation |
| Raman Spectroscopy | Molecular vibrations, crystalline lattice vibrations | Molecular and crystalline fingerprinting, identification of polymorphs, non-destructive analysis |
| Powder X-Ray Diffraction (XRPD) | Crystalline phases, lattice parameters | Identification of crystalline compounds, analysis of polymorphs and mixtures |
| Single Crystal X-Ray Diffraction | Complete crystal structure, unit cell dimensions, atomic positions | Definitive structural determination (requires single crystals) |
| Scanning Electron Microscopy (SEM) | Surface morphology, particle size and shape | Visualization of pigment particles, assessment of dispersion and aggregation |
| Transmission Electron Microscopy (TEM) | Particle size and shape, internal structure, high-resolution morphology | Detailed particle analysis, determination of primary particle size and aspect ratio |
| Energy Dispersive X-ray Spectroscopy (EDX/EDXRF) | Elemental composition | Identification of constituent elements, detection of impurities |
Scanning Electron Microscopy (SEM) for Particle Morphology
Scanning Electron Microscopy (SEM) is a widely used technique for visualizing the surface morphology and particle size distribution of pigments. By using a focused beam of electrons, SEM can produce high-resolution images that reveal the shape, size, and aggregation state of pigment particles.
Studies on other violet pigments, such as Pigment Violet 16 (PV16), demonstrate the utility of SEM in characterizing pigment morphology. SEM images of PV16 powder before accelerated aging showed it to be a fine-grained pigment with an average particle diameter of approximately 2 μm. mdpi.com In some instances, SEM images of PV16 revealed the presence of kaolinite grains mixed with the pigment particles, with kaolinite having a larger average particle diameter of approximately 9 μm. mdpi.com SEM is also effective in observing changes in morphology after exposure to environmental factors, such as the formation of crystals on the surface of PV16-based paints after accelerated aging. mdpi.com Another study utilizing SEM for ceramic pigments showed that this technique reveals the morphology and granulometry of the powder. researchgate.net SEM images of synthesized inorganic microcapsules intended for encapsulating latent pigments, including Pigment Violet 19, showed spherical particles with sizes ranging from 30 to 100 μm. oatext.com
Energy Dispersive X-Ray Spectroscopy (EDX) for Elemental Composition
Energy Dispersive X-Ray Spectroscopy (EDX), often coupled with SEM (SEM-EDX), is used to determine the elemental composition of pigment samples. When the electron beam of the SEM interacts with the sample, it causes the emission of characteristic X-rays, whose energies are specific to the elements present. EDX analysis provides qualitative and semi-quantitative information about the elemental makeup of the pigment particles and associated materials.
For Pigment Violet 16 (PV16), EDX analysis has been used to identify the main elements present in the pigment and in degradation products. Analysis of crystals formed on the surface of aged PV16 paints by EDX showed the presence of oxygen, nitrogen, manganese, phosphorus, and sulfur. mdpi.com The weight percentages of these elements varied between different crystal types observed. mdpi.com SEM-EDX is also valuable for analyzing the elemental composition of inorganic components in pigments and studying pigment morphology. uva.nl In the analysis of red lake pigments, SEM-EDX has shown that while aluminum is often a major component, other elements like sulfur, phosphorus, silicon, magnesium, potassium, and calcium can also be present. nationalgallery.org.uk EDX analysis has also been used to identify the elemental composition of ceramic pigments, correlating the molar ratios used in synthesis with the identified elements. researchgate.net For organic pigments, EDX can detect elements like carbon, and a high amount of carbon can indicate the presence of organic dyes. researchgate.net
Optical and Photophysical Characterization
Optical and photophysical characterization techniques are employed to understand how pigments interact with light, which is fundamental to their color properties and potential for applications like sensing or luminescent materials.
UV-Visible Reflectance Spectroscopy in Pigment Studies
UV-Visible (UV-Vis) Reflectance Spectroscopy is a key technique for studying the color and light absorption properties of pigments. This method measures the percentage of incident light that is reflected by a sample across the UV-Vis spectrum. The resulting reflectance spectrum provides information about the wavelengths of light absorbed and reflected by the pigment, which directly relates to its perceived color.
UV-Vis reflectance spectroscopy has been used in the study of various pigments, including novel manganese phosphate violet pigments. jst.go.jp Measurements of synthesized violet pigments using UV-Vis reflectance spectroscopy, along with Lab* color space analysis, helped correlate spectral properties with perceived violet color. jst.go.jp Fiber Optic Reflectance Spectroscopy (FORS), a type of reflectance spectroscopy, has been employed to evaluate the effect of accelerated weathering on the color of pigments like PV16. mdpi.com Reflectance spectroscopy provides detailed information about a substance's surface and structure and is useful for studying surface coatings and the optical properties of pigments. mdpi.com By measuring light reflection at different wavelengths, it aids in analyzing the composition and condition of pigment layers and detecting degradation. mdpi.com
Photoluminescence Imaging and Quantum Yield Analysis
Photoluminescence (PL) involves the emission of light by a substance after it has absorbed photons. Photoluminescence imaging can visualize the spatial distribution of luminescent centers within a sample, while quantum yield (QY) analysis quantifies the efficiency of this process – the ratio of emitted photons to absorbed photons. While Pigment Violet 34 is primarily known for its colorant properties based on absorption, some pigment systems can exhibit photoluminescence, which is relevant for applications like sensing or security features.
Chromatographic and Thermal Analysis for Purity and Degradation Profiling
Chromatographic and thermal analysis techniques are crucial for assessing the purity of pigments, identifying organic components and additives, and studying their degradation behavior under various conditions.
Pyrolysis–Gas Chromatography–Mass Spectrometry (Py-GC/MS)
Pyrolysis–Gas Chromatography–Mass Spectrometry (Py-GC/MS) is a powerful technique for the analysis of organic materials, including organic pigments and binders. In this method, the sample is rapidly heated in the absence of oxygen (pyrolysis), breaking down complex molecules into smaller, volatile fragments. These fragments are then separated by gas chromatography (GC) and detected by mass spectrometry (MS), providing a "fingerprint" that can be used to identify the original material.
Py-GC/MS is particularly useful for analyzing organic pigments and polymers that are not directly amenable to standard GC-MS due to their low volatility or insolubility. nih.gov This technique has been applied to the analysis of synthetic organic pigments to characterize and identify them in paint samples. scispace.com Py-GC/MS can discriminate between different classes of synthetic pigments and identify characteristic pyrolysis products that serve as markers for individual pigments. scispace.com For instance, Py-GC/MS analysis of styrene-acrylic emulsions revealed the presence of monomers like styrene, n-butyl methacrylate, and butyl acrylate. mdpi.com Thermally assisted hydrolysis and methylation Py-GC/MS (THM-Py-GC/MS) is a variation that uses a reagent during pyrolysis to derivatize the fragments, providing additional structural information. mdpi.com, uva.nl THM-Py-GC/MS has been used to identify binding media like drying oils and alkyd resins by detecting characteristic fatty acids and other pyrolysis products. mdpi.com Studies have also used Py-GC/MS to identify organic pigments in tattoo inks, noting that some stable pigments like Pigment Violet 19 (PV19) and Pigment Blue 15 remain largely unaffected below 800 °C. nih.gov Research has expanded the data on Py-GC/MS analysis for various pigment classes, including dioxazine pigments, to create libraries of pyrolysis profiles for identification purposes. scispace.com
Thermally assisted Hydrolysis and Methylation (THM) coupled with Pyrolysis-Gas Chromatography/Mass Spectrometry (Py-GC/MS), often referred to as THM-Py-GC/MS, is a powerful analytical technique for the characterization of complex organic materials, including synthetic organic pigments like this compound. This method is particularly valuable for analyzing non-volatile and insoluble compounds, which are common characteristics of pigments getty.eduunipd.it.
The fundamental principle of THM-Py-GC/MS involves the simultaneous thermal degradation (pyrolysis) and chemical derivatization of a sample in the presence of a reagent, typically tetramethylammonium (B1211777) hydroxide (B78521) (TMAH) unipd.itresearchgate.net. This process occurs at high temperatures within the pyrolyzer furnace unipd.it. TMAH acts as a methylation agent, reacting with polar functional groups such as hydroxyl, carboxyl, and amino groups, converting them into more volatile methyl esters, ethers, or methylamines unipd.itresearchgate.netmdpi.com. This derivatization step is crucial as it reduces the polarity of the resulting fragments, making them more amenable to separation by gas chromatography unipd.itmdpi.com.
Following the combined thermochemolysis and pyrolysis, the volatile products are swept by an inert carrier gas (like helium) into a gas chromatography column, where they are separated based on their boiling points and interactions with the stationary phase uniba.itnih.gov. The separated compounds then enter a mass spectrometer, which detects and identifies them based on their mass-to-charge ratio and fragmentation patterns mdpi.comuniba.it.
THM-Py-GC/MS is considered highly suitable for the comprehensive characterization of organic materials in various matrices, including paints and lacquers getty.eduunipd.it. It offers the advantage of requiring only a small sample quantity, often in the microgram range getty.eduunipd.it. The technique can identify a wide range of organic components, including binders, additives, and the characteristic pyrolysis products of pigments getty.eduuniba.it.
While direct studies specifically detailing the THM-Py-GC/MS analysis of this compound were not extensively found in the search results, the technique has been successfully applied to characterize other synthetic organic pigments, including other diketopyrrolo-pyrrole (DPP) pigments science.govunipi.it. Studies have shown that Py-GC/MS can effectively discriminate between different classes of synthetic pigments based on their characteristic pyrolysis products scispace.comunipi.it. The pyrolysis profiles obtained are dependent on instrumental parameters, highlighting the importance of standardized methods and reference libraries scispace.comunipi.it.
Research on other pigment types, such as azo pigments and phthalocyanines, using Py-GC/MS (sometimes with THM) demonstrates the capability of the technique to break down complex pigment structures into identifiable fragments uniba.itnih.govscispace.com. For example, azo pigments are cleaved at the azo bonds, releasing primary aromatic amines nih.gov. While this compound is a DPP pigment, and its fragmentation pattern would be specific to its structure, the general principle of thermal degradation followed by GC/MS analysis for identification applies.
The application of THM-Py-GC/MS extends to the analysis of complex samples like paints, where it can simultaneously provide information on the pigment and the organic binder mdpi.comuniba.itresearchgate.net. For instance, in the analysis of alkyd and oil samples containing manganese violet pigment, THM-Py-GC/MS was employed to improve the detection of polar compounds like fatty acids and polyols present in the binder mdpi.com. The use of TMAH facilitated the conversion of these compounds into methyl esters, allowing for their successful chromatographic separation and identification mdpi.com.
Developing a database of characteristic pyrolysis products from reference pigments analyzed under standardized THM-Py-GC/MS conditions is crucial for the accurate identification of pigments in unknown samples scispace.comunipi.itfrontier-lab.com. While extensive Raman libraries exist for pigments, a comprehensive equivalent library based on chromatographic techniques like Py-GC/MS is still developing scispace.comunifi.it.
Although specific data tables for THM-Py-GC/MS analysis of this compound were not retrieved, the literature indicates that Py-GC/MS, often with THM for polar components, is a valuable tool for the characterization of synthetic organic pigments, including the DPP class to which this compound belongs science.govunipi.itscispace.com. The technique yields complex chromatograms containing numerous peaks corresponding to various pyrolysis and thermochemolysis products, which serve as a "fingerprint" for the original material researchgate.net.
Example of Potential Data Representation (Illustrative based on general Py-GC/MS principles for organic compounds):
While specific data for PV34 is not available from the search, a hypothetical data representation for a pigment analyzed by Py-GC/MS might look like this, showing characteristic fragments and their relative abundance. The actual fragments and their ratios would be unique to this compound.
| Retention Time (min) | m/z of Major Peak | Proposed Fragment Identity | Relative Abundance (%) |
| TBD | TBD | TBD | TBD |
| TBD | TBD | TBD | TBD |
| TBD | TBD | TBD | TBD |
| ... | ... | ... | ... |
Detailed research findings using THM-Py-GC/MS on other organic materials and pigments highlight the technique's ability to reveal structural information through the identification of characteristic degradation products mdpi.comuniba.ituva.nl. The presence and relative abundance of specific methylated fragments in THM-Py-GC/MS can indicate the presence of certain functional groups or substructures within the original pigment molecule researchgate.netmdpi.com.
Specialized and Emerging Research Applications of Pigment Violet Chemistry
Advanced Materials Science and Engineering Applications
Pigments, including those in the violet hue family, are explored for their potential in advanced materials due to their optical, thermal, and stability properties. Research in this area focuses on integrating pigments into various matrices to impart specific functionalities.
Integration in Functional Coatings and Smart Materials
Violet pigments have been investigated for their use in functional coatings and smart materials. For instance, research has explored the incorporation of violet photochromic pigments into functional inks for applications on sustainable packaging materials. mdpi.com These materials exhibit color-changing properties upon exposure to light, which can be exploited for attractive designs and functional applications like smart labels or indicators. mdpi.com While the specific Pigment Violet 34 (CAS 12612-32-7) was not explicitly mentioned in this context in the search results, other violet pigments, such as Pigment Violet 23, are noted for their use in coatings and plastics. heubach.comchinaplasonline.com Manganese Violet (PV16) has also been studied for its thermochromic properties, demonstrating potential for high-temperature sensing in cementitious materials through irreversible color change above certain temperatures. mdpi.com
Pigment as a Component in UV-Aging Resistance in Composites
Violet pigments have shown promise in enhancing the UV-aging resistance of composite materials. A study investigated the use of a composite light stabilizer combining Pigment Violet (the specific PV number was not provided) with UV-531 in asphalt (B605645). researchgate.netmdpi.com This composite demonstrated improved resistance to UV aging compared to unmodified asphalt. researchgate.netmdpi.com Analysis using techniques such as Fourier transform infrared spectroscopy (FTIR), gel permeation chromatography (GPC), and dynamic shear rheometer (DSR) indicated that the composite-modified asphalt exhibited a lower degree of oxidation and less change in molecular weight after UV aging. researchgate.netmdpi.com Conventional tests, including softening point and penetration, also supported the improved UV aging resistance. mdpi.com Manganese Violet (PV16) is generally recognized for its resistance to fading upon UV light exposure. cymitquimica.com
Detailed research findings on the UV aging resistance of asphalt modified with Pigment Violet and UV-531 are presented in the table below, illustrating changes in properties after UV aging.
| Asphalt Type | Softening Point Before Aging (°C) | Softening Point After 144h UV Aging (°C) | Penetration Before Aging | Penetration After 144h UV Aging |
| PV-modified asphalt | 50.3 | 51.3 | 53.93 | 49.6 |
| UV-531/PV-composite-modified asphalt | 50.5 | 50.8 | 55.27 | 52.9 |
Data derived from a study on the enhancement of anti-UV aging performance of asphalt modified by UV-531/Pigment Violet composite light stabilizers. mdpi.com
Role in Optoelectronic Device Development
While specific research on this compound (CAS 12612-32-7) in optoelectronic devices was not found in the provided results, violet-hued materials are being explored in this field. Photochromic pigments, which change color in response to light, are considered for use in optoelectronic devices and optical storage systems. mdpi.comwordpress.com Additionally, a naturally occurring purple pigment, bacteriorhodopsin from Haloarchaea, has attracted significant interest in nano-biotechnology, particularly for applications in optoelectronic devices, dye-sensitized solar cells, and optical switching. researchgate.net This highlights the broader interest in colored organic and biological materials for their potential in electronic and optical technologies.
Contributions to Cultural Heritage Science and Conservation
The study of pigments is crucial in cultural heritage science for understanding the materials and techniques used in historical artworks, as well as for developing appropriate conservation strategies.
Analytical Identification of Violet Pigments in Historical Artworks
Identifying the specific pigments used by artists provides valuable information for art historians and conservators. Analytical techniques are employed to determine the elemental and molecular composition of pigments in historical artworks. Methods such as X-ray fluorescence (XRF), reflectance spectroscopy, and Raman spectroscopy are utilized for pigment identification. binghamton.eduresearchgate.netmdpi.com The presence of manganese detected through XRF analysis in historical paint samples can indicate the use of manganese-containing pigments, such as Manganese Violet (PV16). binghamton.edu While the specific identification of this compound (the dioxazine) in historical artworks was not mentioned in the search results, the methodologies discussed are applicable to the analysis of various organic and inorganic pigments found in historical contexts. The identification of violet pigments is part of broader efforts to characterize colorants in historical materials like paste papers. culturalheritage.org
Research on Degradation Phenomena in Painted Surfaces
Research into the degradation of pigments in painted surfaces is essential for understanding the deterioration of artworks and developing effective conservation methods. Studies have investigated the stability of Manganese Violet (PV16) in polymeric paints when exposed to environmental factors such as sulfur dioxide (SO₂) and high relative humidity. mdpi.comresearchgate.net These studies revealed that under such conditions, PV16 can undergo a colorimetric change from violet to grey, accompanied by the crystallization of compounds on the paint surface. mdpi.comresearchgate.net The degradation reactions observed were also dependent on the type of binder used in the paint formulation. mdpi.comresearchgate.net This research underscores the susceptibility of certain violet pigments to specific environmental pollutants and highlights the importance of considering these factors in the conservation of artworks containing such pigments. mdpi.comresearchgate.net General studies on pigment degradation also consider the influence of factors like particle size on stability under UV light exposure. naturalpigments.com
Development of Preventive Conservation Strategies for Pigmented Artworks
The stability and degradation of pigments in artworks are critical concerns for preventive conservation. Studies investigate the behavior of violet pigments, such as Pigment Violet 16 (PV16), under various environmental conditions to inform conservation strategies. For instance, research on PV16, an inorganic manganese violet pigment (NH₄MnP₂O₇), has shown its susceptibility to degradation when exposed to sulfur dioxide (SO₂) in the presence of high relative humidity. mdpi.comresearchgate.net This exposure can lead to a colorimetric change from violet to grey and the crystallization of various compounds on the paint surface. mdpi.comresearchgate.net The degradation processes observed can vary depending on the binder used in the paint formulation, including drying oil, alkyd resin, and acrylic and styrene-acrylic emulsions. mdpi.comresearchgate.net
Analyzing the chemical modifications involving PV16 and the degradation processes in different organic matrices helps in understanding the pigment's stability. Techniques such as 3D Optical Microscopy, Attenuated Total Reflection–Fourier-Transform Infrared spectroscopy (ATR-FTIR), μ-Raman Spectroscopy, Scanning Electron Microscope coupled with Energy Dispersive X-Ray spectroscopy (SEM-EDX), X-Ray Powder Diffraction (XRPD), Fiber Optic Reflectance Spectroscopy (FORS), Pyrolysis–Gas Chromatography–Mass Spectrometry (Py-GC/MS), and Thermally assisted Hydrolysis and Methylation (THM) of Py-GC/MS are employed to study these changes. mdpi.com The findings from such studies highlight the importance of controlling environmental parameters like SO₂ levels and relative humidity in museum environments to prevent the degradation of artworks containing PV16. mdpi.comresearchgate.net
Research in Advanced Coloration Technologies
Research in advanced coloration technologies explores novel applications for violet pigments, particularly in textiles, focusing on improving dyeing efficiency, colorfastness, and introducing bio-functional properties.
Investigation of Dyeing Efficiency and Colorfastness in Textiles
Pigment Violet compounds are investigated for their effectiveness in dyeing various textile fibers. For example, Reactive Violet 34, an anthraquinone-based reactive dye, is described as a violet powder with good water solubility at 90 ℃. worlddyevariety.com It is used in acid bath dyeing for wool fibers, tops, and scattered wool dyeing, and can also be used for wool and silk fabric printing. worlddyevariety.com While its levelness in dyeing is noted as being less than ideal, it exhibits good colorfastness, resulting in bright colors on dyed fabrics. worlddyevariety.com
Studies on bacterial pigments, such as violacein (B1683560), which produces a bluish-purple to violet color, also demonstrate their potential for textile dyeing. jircas.go.jptlr-journal.com Violacein has been shown to dye natural fibers like silk, cotton, and wool, as well as synthetic fibers such as nylon and acetate (B1210297). jircas.go.jp The shade achieved can depend on the fiber type and dyeing conditions like immersion time and temperature. jircas.go.jp While the colorfastness of materials dyed with such bacterial pigments can be comparable to vegetable dyes, some may show fading when exposed to sunlight. jircas.go.jp Research continues to explore optimization of dyeing processes, including the use of mordants, to improve colorfastness on different fabrics. tlr-journal.commdpi.com
Exploration of Bio-functional Pigments (e.g., antimicrobial, antioxidant)
Beyond their chromatic properties, certain violet pigments, particularly those of natural origin like violacein, are being explored for their inherent bio-functional attributes, such as antimicrobial and antioxidant activities. researchgate.netjmb.or.krfrontiersin.orgafricanjournalofbiomedicalresearch.com Violacein, a purple pigment produced by various bacteria including Chromobacterium violaceum and Janthinobacterium lividum, has demonstrated significant antimicrobial activity against a range of pathogens, including Gram-positive and Gram-negative bacteria, and yeast. frontiersin.orgresearchgate.netmjsat.com.mynih.gov Studies have shown its effectiveness against Staphylococcus aureus, Escherichia coli, Candida albicans, and Pseudomonas aeruginosa. researchgate.netmjsat.com.my This antimicrobial property suggests its potential use in medical textiles or other applications where inhibiting microbial growth is desired. researchgate.net
Furthermore, research indicates that violacein possesses antioxidant properties. researchgate.netbiomedpharmajournal.org Studies evaluating the antioxidant activity of violacein through various scavenging assays have shown its potential in neutralizing free radicals. researchgate.netbiomedpharmajournal.org For instance, violacein has exhibited scavenging activity against DPPH, superoxide, nitric oxide, hydrogen peroxide, and hydroxyl radicals. biomedpharmajournal.org These findings highlight the potential for developing textiles or other materials with added functional benefits by incorporating such bio-functional violet pigments. researchgate.netfrontiersin.orgmdpi.com
Antimicrobial Activity of Violacein Against Selected Microorganisms
| Microorganism | Activity Demonstrated | Source(s) |
| Staphylococcus aureus | Yes | frontiersin.orgresearchgate.netnih.gov |
| Escherichia coli | Yes | researchgate.net |
| Candida albicans | Yes | researchgate.net |
| Pseudomonas aeruginosa | Yes | frontiersin.orgresearchgate.netmjsat.com.my |
| Rosellinia necatrix | Yes (antifungal) | jircas.go.jpfrontiersin.org |
Antioxidant Activity of Violacein (IC₅₀ values)
| Assay | IC₅₀ Value (µg/mL) | Standard (L-ascorbic acid IC₅₀ µg/mL) | Source |
| DPPH scavenging | 297.88 | Comparable | biomedpharmajournal.org |
| Superoxide scavenging | 312.89 | Comparable | biomedpharmajournal.org |
| Nitric oxide scavenging | 410.17 | Comparable | biomedpharmajournal.org |
| Hydrogen peroxide scavenging | 292.74 | 239.46 | biomedpharmajournal.org |
| Hydroxyl scavenging | 292.74 | Comparable | biomedpharmajournal.org |
Theoretical and Computational Chemistry Approaches to Pigment Violet
Molecular Modeling of Pigment-Environment Interactions
Molecular modeling techniques are crucial for understanding how pigment molecules interact with their surrounding environment, which can include solvents, binders, dispersants, and other pigment particles. These interactions significantly influence pigment dispersion, stability against aggregation, and ultimately, performance in various applications like coatings, inks, and plastics.
Quantum Chemical Calculations of Electronic Structures and Optical Properties
Quantum chemical methods, such as Density Functional Theory (DFT) and time-dependent Density Functional Theory (TD-DFT), are fundamental for calculating the electronic structure of pigment molecules and predicting their optical properties, including absorption and emission spectra. These calculations provide insights into the energy levels of molecular orbitals (e.g., HOMO and LUMO), transition energies, and the nature of electronic transitions responsible for color.
The optical properties of pigments are intrinsically linked to their electronic structure, which can be influenced by both the molecular geometry and the surrounding environment. Computational studies using DFT and TD-DFT can help to:
Predict the wavelengths of maximum absorption (λmax).
Analyze the contributions of different parts of the molecule to the electronic transitions.
Understand the effect of substituent groups on color.
Investigate the impact of the solid-state environment (crystal packing) on electronic structure and optical spectra.
While no specific DFT or TD-DFT studies on the electronic structure and optical properties of Pigment Violet 34 (CID 62604) were identified in the search results, these methods are routinely applied to other organic pigments to understand their coloristic properties at a molecular level. For example, TD-DFT calculations have been used to study the UV-Vis transitions of organic compounds and analyze the nature of these transitions.
Prediction of Crystal Structures and Polymorphism in Organic Pigments
The solid-state form of an organic pigment, specifically its crystal structure and polymorphism, is critical to its performance characteristics, including color shade, tinctorial strength, hiding power, heat stability, and solvent fastness. Polymorphism refers to the ability of a compound to exist in more than one crystalline form, each with a different arrangement of molecules in the crystal lattice. Different polymorphs of the same pigment can exhibit distinct properties.
Computational crystal structure prediction (CSP) methods aim to predict theoretically possible crystal structures (polymorphs) of a molecule based solely on its chemical structure. These methods typically involve generating a large number of hypothetical crystal packings and then calculating their lattice energies using force fields or quantum mechanical methods (like DFT) to identify the most stable and metastable forms.
CSP is a challenging task for organic molecules due to their flexibility and the large number of possible packing arrangements. However, significant progress has been made, and CSP is increasingly used to understand the polymorphism of organic pigments. For instance, CSP has been successfully applied to study the polymorphism of quinacridone (B94251) pigments (e.g., Pigment Violet 19). The combination of computational prediction with experimental techniques like X-ray powder diffraction is a powerful approach for determining and validating crystal structures and understanding polymorphism.
Regulatory Science and Environmental Research Frameworks for Pigment Violet Compounds
Methodologies for Assessing Environmental Fate and Transport
Assessing the environmental fate and transport of pigments involves a range of methodologies aimed at understanding how these substances are distributed, where they end up, and how they move within the environment. Key aspects include evaluating physical-chemical properties, biodegradability, and potential for bioaccumulation and transport across different media such as water, soil, and air.
Physical-chemical properties, such as solubility, vapor pressure, and adsorption characteristics, provide initial insights into a pigment's likely environmental behavior. For instance, substances with low solubility and low vapor pressure, characteristic of many pigments, are less likely to volatilize into the air or dissolve readily in water, which can limit their transport in these media. epa.govepa.gov
Biodegradability testing is a critical component, often employing standardized methods like those developed by the Organization for Economic Co-operation and Development (OECD), such as OECD 301 for aerobic biodegradation. covalo.com These tests assess the extent to which microorganisms can decompose a substance into simpler molecules like carbon dioxide, water, and mineral salts. covalo.com The degradability of a chemical is influenced by its chemical structure and properties. covalo.com
Evaluating the potential for bioaccumulation assesses whether a substance is likely to accumulate in the tissues of organisms over time, potentially leading to increased concentrations at higher trophic levels. useforesight.iocanada.ca Methods for assessing environmental fate and transport also consider potential release pathways throughout a pigment's life cycle, from manufacturing and processing to use in various products and eventual disposal. europa.euepa.gov
Academic Analyses of Regulatory Assessment Frameworks for Pigments
Academic analyses and regulatory bodies worldwide have developed frameworks to assess the potential environmental risks posed by pigments. Frameworks such as the European Union's REACH (Registration, Evaluation, Authorisation and Restriction of Chemicals) regulation mandate rigorous assessment of chemical safety, including environmental impacts. covalo.comsustainability-directory.com
Regulatory assessments often focus on criteria such as Persistence, Bioaccumulation, and Toxicity (PBT). useforesight.io Substances that are persistent (remain in the environment for a long time), bioaccumulative (build up in organisms), and toxic are of particular concern. useforesight.io Evaluations conducted by bodies like the U.S. Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) involve compiling and evaluating data on a substance's physical-chemical properties, environmental fate, and potential ecological effects. epa.govepa.goveuropa.eu
Academic research contributes to refining these frameworks by developing new methodologies for detection and analysis of pigments in environmental matrices mdpi.com and by conducting studies that provide data on pigment behavior. Life Cycle Assessment (LCA) is another tool used within these frameworks to evaluate the potential environmental footprint of pigments across their entire life cycle, from raw material sourcing to disposal. sustainability-directory.comrtu.lv These assessments help inform regulatory decisions and drive the development of more sustainable pigment alternatives. sustainability-directory.com
Research into Pigment Persistence and Transformation in Environmental Systems
Research indicates that many synthetic organic pigments, including those from the dioxazine class like Pigment Violet 34, are designed for high stability and durability, which can lead to persistence in the environment. nih.gov Their complex chemical structures and low solubility often render them resistant to rapid biodegradation. nih.gov
Studies on related pigments, such as Pigment Violet 23 (also a dioxazine pigment), have shown them to be highly persistent in the environment. epa.govepa.govepa.govedf.org The low solubility and low vapor pressure of PV23 contribute to limited environmental exposure. epa.govepa.gov While persistence is noted, the potential for bioaccumulation for PV23 is considered low. epa.govepa.govepa.gov
Transformation of pigments in the environment can occur through various processes, including photodegradation, chemical reactions, or biological activity. However, the stability of many synthetic pigments limits the effectiveness of these natural transformation pathways. Research into the degradation of pigments under specific environmental conditions, such as exposure to pollutants like sulfur dioxide and high humidity, has been conducted for some pigments like Manganese Violet (PV16), highlighting potential degradation pathways under certain stressors. mdpi.com
Efforts are also underway to explore biological methods, such as the use of enzymes or microorganisms, for the potential degradation of dyes and pigments, although the recalcitrant nature of many pigments presents a significant challenge. nih.govresearchgate.net Understanding the persistence and transformation of pigments like this compound in environmental systems is crucial for assessing their long-term environmental impact and informing strategies for their sustainable use and disposal.
Q & A
Q. How can machine learning improve predictive models for this compound’s dispersibility in novel solvents?
- Methodological Answer : Train neural networks on Hansen solubility parameters (δD, δP, δH) and solvent descriptors. Validate with leave-one-out cross-validation. Open-source tools like RDKit enable feature engineering for QSPR models .
Ethical and Reporting Standards
Q. What protocols ensure transparency in reporting this compound’s ecotoxicological data?
- Methodological Answer : Follow FAIR principles (Findable, Accessible, Interoperable, Reusable). Disclose purity, characterization methods, and negative results in supplementary files. Use ISA-Tab format for metadata .
Q. How can researchers pre-register studies on this compound to mitigate publication bias?
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
